4-oxo-4-{[4-(1-piperidinylcarbonyl)phenyl]amino}butanoic acid

• IUPAC Name: 4-oxo-4-[4-(piperidine-1-carbonyl)anilino]butanoic acid
• InChI: InChI=1S/C16H20N2O4/c19-14(8-9-15(20)21)17-13-6-4-12(5-7-13)16(22)18-10-2-1-3-11-18/h4-7H,1-3,8-11H2,(H,17,19)(H,20,21)
• InChI Key: DIRQBDZMMQBQLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

“4-oxo-4-{[4-(1-piperidinylcarbonyl)phenyl]amino}butanoic acid” is a complex organic compound. It is a type of 4-oxobutanoic acid, which are known to have significant biological properties and play an essential role in pharmaceutical chemistry as anti-rheumatic agents and adjuvant arthritis suppressing agents.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a piperidinylcarbonyl phenyl group attached to the 4-position of the 4-oxobutanoic acid. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

4-oxobutanoic acids, in general, have been studied in terms of their oxidation reactions. The kinetics of oxidation of a series of substituted 4-oxobutanoic acids by N-bromophthalimide have been studied in aqueous acetic acid medium. The total reaction is second-order, first-order each in oxidant and substrate.

Mechanism of Action

The mechanism of action of 4-oxobutanoic acids involves their oxidation by N-bromophthalimide in an aqueous acetic acid medium. The oxidation rate increases linearly with [H+], establishing the hypobromous acidium ion, H2O+Br, as the reactive species.